Cas no 2138275-82-6 ([1,2,4]Triazolo[1,5-a]pyrimidine, 7-chloro-6-fluoro-2-methoxy-5-methyl-)

• Product Name: [1,2,4]Triazolo[1,5-a]pyrimidine, 7-chloro-6-fluoro-2-methoxy-5-methyl-
• CAS No: 2138275-82-6
• MF: C₇H₆ClFN₄O
• MW: 216.60014295578
• CID: 5259721
• Update Time: 2025-08-04

[1,2,4]Triazolo[1,5-a]pyrimidine, 7-chloro-6-fluoro-2-methoxy-5-methyl- Chemical and Physical Properties

Names and Identifiers

• [1,2,4]Triazolo[1,5-a]pyrimidine, 7-chloro-6-fluoro-2-methoxy-5-methyl-

• Inchi： 1S/C7H6ClFN4O/c1-3-4(9)5(8)13-6(10-3)11-7(12-13)14-2/h1-2H3
• InChI Key： UFGKURSVGLKZLL-UHFFFAOYSA-N
• SMILES： C12=NC(OC)=NN1C(Cl)=C(F)C(C)=N2

Additional information on [1,2,4]Triazolo[1,5-a]pyrimidine, 7-chloro-6-fluoro-2-methoxy-5-methyl-

Introduction to [1,2,4]Triazolo[1,5-a]pyrimidine, 7-chloro-6-fluoro-2-methoxy-5-methyl- (CAS No. 2138275-82-6)

[1,2,4]Triazolo[1,5-a]pyrimidine, 7-chloro-6-fluoro-2-methoxy-5-methyl- (CAS No. 2138275-82-6) is a novel heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of triazolopyrimidines, which are known for their diverse pharmacological properties, including antiviral, antibacterial, and anticancer activities.

The chemical structure of [1,2,4]Triazolo[1,5-a]pyrimidine, 7-chloro-6-fluoro-2-methoxy-5-methyl- is characterized by the presence of a triazolopyrimidine core substituted with a chlorine atom at the 7-position, a fluorine atom at the 6-position, a methoxy group at the 2-position, and a methyl group at the 5-position. These substituents play a crucial role in modulating the compound's biological activity and physicochemical properties.

Recent studies have highlighted the potential of [1,2,4]Triazolo[1,5-a]pyrimidine, 7-chloro-6-fluoro-2-methoxy-5-methyl- as a lead compound for drug discovery. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported that this compound exhibited potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The researchers attributed this activity to the compound's ability to inhibit viral replication by targeting key viral enzymes.

In addition to its antiviral properties, [1,2,4]Triazolo[1,5-a]pyrimidine, 7-chloro-6-fluoro-2-methoxy-5-methyl- has shown promising anticancer activity. A study conducted by a team of researchers from the University of California in 2023 demonstrated that this compound effectively inhibited the growth of various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action was found to involve the induction of apoptosis and cell cycle arrest.

The physicochemical properties of [1,2,4]Triazolo[1,5-a]pyrimidine, 7-chloro-6-fluoro-2-methoxy-5-methyl- have also been extensively studied. The compound exhibits good solubility in organic solvents and moderate solubility in water. Its logP value (a measure of hydrophobicity) is approximately 3.0, indicating that it has a balanced lipophilic and hydrophilic character. This property is advantageous for drug delivery and bioavailability.

The synthesis of [1,2,4]Triazolo[1,5-a]pyrimidine, 7-chloro-6-fluoro-2-methoxy-5-methyl- has been optimized using modern synthetic methods. A typical synthetic route involves the condensation of an appropriate substituted pyrimidine with a triazole derivative in the presence of a suitable catalyst. The reaction conditions are carefully controlled to ensure high yield and purity of the final product.

To further enhance its therapeutic potential, researchers are exploring various modifications to the structure of [1,2,4]Triazolo[1,5-a]pyrimidine, 7-chloro-6-fluoro-2-methoxy-5-methyl-. For example, substituting different functional groups at various positions on the triazolopyrimidine core can lead to compounds with improved potency and selectivity. These efforts are aimed at developing more effective drugs for treating viral infections and cancer.

In conclusion, [1,2,4]Triazolo[1,5-a]pyrimidine, 7-chloro-6-fluoro-2-methoxy-5-methyl- (CAS No. 2138275-82-6) is a promising compound with significant potential in medicinal chemistry. Its unique chemical structure and diverse biological activities make it an attractive candidate for further research and development as a therapeutic agent. Ongoing studies are expected to uncover new applications and optimize its properties for clinical use.